Cas no 1864061-79-9 ((1-benzyl-2-phenylpyrrolidin-2-yl)methanol)

• Product Name: (1-benzyl-2-phenylpyrrolidin-2-yl)methanol
• CAS No: 1864061-79-9
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• MDL: MFCD29034916
• CID: 4625298
• PubChem ID: 72681375
• Update Time: 2025-06-30

(1-benzyl-2-phenylpyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-2-phenylpyrrolidin-2-yl)methanol
• 2-Pyrrolidinemethanol, 2-phenyl-1-(phenylmethyl)-

• MDL： MFCD29034916
• Inchi： 1S/C18H21NO/c20-15-18(17-10-5-2-6-11-17)12-7-13-19(18)14-16-8-3-1-4-9-16/h1-6,8-11,20H,7,12-15H2
• InChI Key： CQHAGJXGSOJXIQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCCC1(C1=CC=CC=C1)CO

Computed Properties

• Exact Mass: 267.162
• Monoisotopic Mass: 267.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (1-benzyl-2-phenylpyrrolidin-2-yl)methanol

Comprehensive Overview of (1-benzyl-2-phenylpyrrolidin-2-yl)methanol (CAS No. 1864061-79-9): Properties, Applications, and Research Insights

(1-benzyl-2-phenylpyrrolidin-2-yl)methanol, identified by its CAS number 1864061-79-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine core structure, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry and functional group reactivity, which make it a versatile intermediate in synthetic chemistry.

The molecular structure of (1-benzyl-2-phenylpyrrolidin-2-yl)methanol features a benzyl group and a phenyl ring attached to a pyrrolidine scaffold, with a hydroxymethyl substituent at the 2-position. This arrangement contributes to its chirality, a property highly valued in the development of enantioselective catalysts and bioactive molecules. Recent studies highlight its role in the synthesis of N-heterocyclic compounds, which are pivotal in designing central nervous system (CNS) therapeutics and antiviral agents.

In the context of trending research topics, CAS 1864061-79-9 aligns with the growing demand for sustainable synthetic methodologies and green chemistry. Scientists are exploring its use in catalytic asymmetric synthesis, a technique that minimizes waste and improves efficiency. Additionally, its potential as a building block for peptidomimetics has sparked interest in drug design communities, especially for targeting G-protein-coupled receptors (GPCRs).

From an industrial perspective, (1-benzyl-2-phenylpyrrolidin-2-yl)methanol is often discussed in forums focusing on high-value chemical intermediates. Its stability under various reaction conditions makes it suitable for scale-up processes, addressing common challenges in process chemistry. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to validate its purity and structural integrity.

Emerging discussions in AI-driven drug discovery platforms frequently reference compounds like 1864061-79-9 due to their scaffold diversity. Machine learning models trained on pyrrolidine derivatives predict its utility in fragment-based drug design. This synergy between computational chemistry and experimental validation underscores its relevance in modern medicinal chemistry pipelines.

Environmental and safety profiles of (1-benzyl-2-phenylpyrrolidin-2-yl)methanol are also critical considerations. While not classified as hazardous, proper laboratory handling protocols are recommended to ensure occupational safety. Its biodegradability and ecotoxicological data are areas of ongoing investigation, reflecting the broader shift toward eco-friendly chemical practices.

In summary, CAS 1864061-79-9 represents a compelling case study in the intersection of structural complexity and practical utility. Its applications span from pharmaceutical intermediates to advanced material precursors, making it a subject of continuous exploration. As research evolves, this compound is poised to play a pivotal role in addressing challenges in therapeutic development and sustainable chemistry.